Cas no 2748485-41-6 (1-[(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid)
1-[(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarboxylic acid, 1-[(6-chloro-3,4-dihydro-3-oxo-2H-1,4-benzoxazin-7-yl)sulfonyl]-
- 1-[(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid
-
- Inchi: 1S/C14H15ClN2O6S/c15-9-5-10-11(23-7-13(18)16-10)6-12(9)24(21,22)17-3-1-8(2-4-17)14(19)20/h5-6,8H,1-4,7H2,(H,16,18)(H,19,20)
- InChI Key: WJKPZSIKUNCCJG-UHFFFAOYSA-N
- SMILES: N1(S(C2C=C3OCC(=O)NC3=CC=2Cl)(=O)=O)CCC(C(O)=O)CC1
1-[(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | LS-12360-1G |
1-[(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid |
2748485-41-6 | >95% | 1g |
£236.00 | 2023-09-09 | |
| Key Organics Ltd | LS-12360-5G |
1-[(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid |
2748485-41-6 | >95% | 5g |
£416.00 | 2023-09-09 | |
| Key Organics Ltd | LS-12360-10G |
1-[(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid |
2748485-41-6 | >95% | 10g |
£637.00 | 2023-09-09 | |
| Key Organics Ltd | LS-12360-25G |
1-[(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid |
2748485-41-6 | >95% | 25g |
£1167.00 | 2023-09-09 |
1-[(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
Additional information on 1-[(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid
Comprehensive Analysis of 1-[(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid (CAS No. 2748485-41-6)
The compound 1-[(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid (CAS No. 2748485-41-6) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex name reflects its intricate chemical architecture, combining a benzoxazine core with a piperidine carboxylic acid moiety. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.
One of the most intriguing aspects of this compound is its potential role in targeting specific biological pathways. Researchers have been exploring its interactions with enzymes and receptors, particularly those involved in inflammatory and metabolic disorders. The sulfonyl linkage in the molecule is of particular interest, as it often enhances binding affinity and selectivity in drug-receptor interactions. This has led to a surge in studies focusing on its pharmacokinetic properties and therapeutic potential.
In recent years, the demand for novel small-molecule therapeutics has increased, driven by the need for more effective treatments for chronic diseases. 1-[(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid fits into this trend, as its unique structure offers opportunities for modular modifications. Chemists are investigating its derivatives to optimize bioavailability, reduce toxicity, and improve efficacy. This aligns with the broader industry focus on structure-activity relationship (SAR) studies.
The compound’s benzoxazine core is another area of interest, as this heterocyclic scaffold is known for its diverse biological activities. Benzoxazine derivatives have been reported to exhibit antimicrobial, anticancer, and anti-inflammatory properties. The presence of a chloro substituent at the 6-position further enhances its reactivity, making it a versatile intermediate for further chemical transformations. This has sparked discussions in academic and industrial circles about its potential as a lead compound in drug development.
From a synthetic chemistry perspective, the preparation of 1-[(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid involves multi-step reactions, including sulfonylation and cyclization. These processes require precise control of reaction conditions to ensure high yield and purity. The compound’s carboxylic acid group also opens doors for further derivatization, such as esterification or amide formation, which are common strategies in medicinal chemistry to fine-tune drug properties.
In the context of green chemistry, researchers are also exploring sustainable methods to synthesize this compound. Solvent-free reactions, catalytic approaches, and energy-efficient techniques are being tested to minimize environmental impact. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing, a topic that has gained traction in both scientific literature and public discourse.
Another hot topic related to this compound is its potential application in precision medicine. With advancements in genomics and proteomics, there is a growing need for compounds that can target specific patient populations. The modularity of 1-[(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid makes it a viable candidate for personalized therapies, particularly in diseases with genetic underpinnings.
In summary, 1-[(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid (CAS No. 2748485-41-6) represents a fascinating intersection of chemistry, biology, and medicine. Its unique structure, combined with its potential therapeutic applications, makes it a subject of ongoing research. As the scientific community continues to unravel its properties, this compound may well emerge as a key player in the next generation of small-molecule drugs.
2748485-41-6 (1-[(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)